Cas no 42460-46-8 (Benzaldehyde, 3-azido-)

• Product Name: Benzaldehyde, 3-azido-
• CAS No: 42460-46-8
• MF: C₇H₅N₃O
• MW: 147.134100675583
• CID: 3982887
• PubChem ID: 19100189
• Update Time: 2025-06-11

Benzaldehyde, 3-azido- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-azido-
• 42460-46-8
• 973-689-7
• 3-azidobenzaldehyde
• EN300-7353347
• SCHEMBL16290051
• Z1508543543

• Inchi： 1S/C7H5N3O/c8-10-9-7-3-1-2-6(4-7)5-11/h1-5H
• InChI Key： UCJDGRYGBYCWMS-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=C(C=1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 147.043261791Da
• Monoisotopic Mass: 147.043261791Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 31.4Ų

Additional information on Benzaldehyde, 3-azido-

3-Azido-Benzaldehyde (CAS No. 42460-46-8): A Versatile Compound in Chemical and Pharmaceutical Research

3-Azido-benzaldehyde (CAS No. 42460-46-8) is a significant compound in the field of chemical and pharmaceutical research due to its unique properties and diverse applications. This aromatic aldehyde, characterized by the presence of an azide group, has garnered considerable attention in recent years for its potential in various synthetic pathways and biological studies.

The structure of 3-azido-benzaldehyde consists of a benzene ring with an aldehyde group (-CHO) at the para position and an azide group (-N₃) at the meta position. This unique arrangement provides the molecule with a combination of electrophilic and nucleophilic functionalities, making it a valuable intermediate in organic synthesis. The azide group, in particular, is known for its reactivity and versatility in forming various nitrogen-containing compounds.

In chemical synthesis, 3-azido-benzaldehyde serves as a key building block for the preparation of more complex molecules. One notable application is its use in the Staudinger reaction, where it reacts with phosphines to form iminophosphoranes, which can be further transformed into amines. This reaction is widely used in the synthesis of bioactive molecules and pharmaceuticals. Additionally, the azide group can be converted into other functional groups such as amines, thiols, and nitriles through various chemical transformations, expanding the utility of this compound.

Recent research has highlighted the potential of 3-azido-benzaldehyde in the development of new therapeutic agents. For instance, studies have shown that derivatives of 3-azido-benzaldehyde exhibit promising antiviral and anticancer activities. One such derivative, 3-azido-4-hydroxybenzaldehyde, has been found to inhibit the replication of HIV by targeting key viral enzymes. Another derivative, 3-azido-5-methylbenzaldehyde, has demonstrated potent cytotoxic effects against various cancer cell lines, making it a potential lead compound for further drug development.

The biological activity of 3-azido-benzaldehyde and its derivatives is attributed to their ability to interact with specific biological targets. The azide group can form covalent bonds with cysteine residues in proteins, leading to irreversible inhibition of enzyme activity. This property has been exploited in the design of selective inhibitors for enzymes involved in disease pathways. Furthermore, the aldehyde group can participate in Michael addition reactions with nucleophiles such as thiols and amines, providing additional mechanisms for biological activity.

In addition to its direct biological effects, 3-azido-benzaldehyde has also found applications in click chemistry. The azide group is a key component in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are widely used for bioconjugation and labeling applications. This "click" reaction is highly efficient and selective, allowing for the precise modification of biomolecules without affecting their native structure or function. For example, 3-azido-benzaldehyde can be used to label proteins or nucleic acids with fluorescent tags or other functional groups for imaging and analytical purposes.

The synthesis of 3-azido-benzaldehyde typically involves several steps. One common approach is to start with benzaldehyde and introduce the azide group through a series of reactions such as nitration, reduction to an amine, and subsequent conversion to an azide using reagents like sodium azide or trimethylsilyl azide (TMSN₃). Alternative methods include direct azidation using tert-butyl nitrite or diazonium salt intermediates. Each method has its advantages and limitations depending on the desired purity and yield of the final product.

From a safety perspective, while 3-azido-benzaldehyde is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity and potential for forming explosive compounds under certain conditions. Proper storage and handling procedures should be followed to ensure safe use in laboratory settings.

In conclusion, 3-azido-benzaldehyde (CAS No. 42460-46-8) is a versatile compound with significant potential in chemical synthesis and pharmaceutical research. Its unique structure and reactivity make it an important intermediate for the preparation of bioactive molecules and therapeutic agents. Ongoing research continues to uncover new applications for this compound, solidifying its importance in both academic and industrial settings.